Cas no 851714-84-6 (N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide
• CAS No: 851714-84-6
• MF: C₃₀H₃₀F₃N₃O₂S
• MW: 553.638316631317
• CID: 5811314
• PubChem ID: 5082986
• Update Time: 2025-07-09

N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[3-[[2-[(4-butylphenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-3-(trifluoromethyl)-
• N-[2-[3-[2-(4-butylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3-(trifluoromethyl)benzamide
• N-(2-(3-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3-(trifluoromethyl)benzamide
• AKOS024587912
• 851714-84-6
• N-{2-[3-({[(4-butylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
• F0617-0110
• N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide

• Inchi： 1S/C30H30F3N3O2S/c1-2-3-7-21-12-14-24(15-13-21)35-28(37)20-39-27-19-36(26-11-5-4-10-25(26)27)17-16-34-29(38)22-8-6-9-23(18-22)30(31,32)33/h4-6,8-15,18-19H,2-3,7,16-17,20H2,1H3,(H,34,38)(H,35,37)
• InChI Key： SDQOGEFZJQEYEP-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=C(CCCC)C=C2)=O)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 553.20108287g/mol
• Monoisotopic Mass: 553.20108287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 738.7±60.0 °C(Predicted)
• pka: 13.69±0.70(Predicted)

Additional information on N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide

N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide (CAS No. 851714-84-6): An Overview of a Potent Small Molecule Inhibitor

N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide (CAS No. 851714-84-6) is a small molecule inhibitor that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potent biological activity. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential therapeutic applications of this compound.

The chemical structure of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide is complex and intricate. It consists of an indole core linked to a benzamide moiety through a sulfanyl bridge. The presence of a trifluoromethyl group on the benzamide ring and a butylphenyl carbamoylmethyl substituent on the indole core contributes to its unique pharmacological profile. The trifluoromethyl group is known for its ability to enhance lipophilicity and metabolic stability, while the butylphenyl carbamoylmethyl substituent provides additional steric and electronic effects that modulate the compound's activity.

The synthesis of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of an indole derivative with a bromoalkane to form the sulfanyl bridge, followed by coupling with a trifluoromethylbenzoyl chloride and subsequent carbamoylation with a butylphenylamine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for research and development.

In terms of biological activity, N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide has been shown to exhibit potent inhibitory effects on various targets. One of its primary applications is as an inhibitor of protein-protein interactions (PPIs), which are crucial for many cellular processes. Specifically, it has been found to disrupt the interaction between certain proteins involved in signal transduction pathways, leading to downstream effects such as cell cycle arrest and apoptosis in cancer cells.

Recent studies have also explored the potential therapeutic applications of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide in various diseases. For instance, it has shown promise in preclinical models of cancer, where it effectively inhibits tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide have been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing promising outcomes. The development of this compound as a drug candidate is being driven by its unique combination of structural features and biological activities.

In conclusion, N-{2-3-({(4-butylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-3-(trifluoromethyl)benzamide (CAS No. 851714-84-6) represents a significant advancement in the field of medicinal chemistry. Its potent inhibitory effects on protein-protein interactions and potential therapeutic applications in cancer and inflammatory diseases make it an exciting target for further research and development. As our understanding of this compound continues to grow, it holds great promise for improving patient outcomes in various medical conditions.